6-Chloro-N-(4-methoxy-benzyl)-nicotinamide
Cat. No. B1620907
M. Wt: 276.72 g/mol
InChI Key: WNJQBTUWKDQACJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:11][O:12][c:13]1[cH:14][cH:15][c:16]([CH2:17][NH2:18])[cH:19][cH:20]1.[Cl:1][c:2]1[n:3][cH:4][c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10]1.[O:32]=[CH:33][N:34]([CH3:35])[CH3:36].[OH2:31].[OH:21][n:22]1[c:23]2[c:24]([cH:25][cH:26][cH:27][cH:28]2)[n:29][n:30]1>>[Cl:1][c:2]1[n:3][cH:4][c:5]([C:6](=[O:8])[NH:18][CH2:17][c:16]2[cH:15][cH:14][c:13]([O:12][CH3:11])[cH:20][cH:19]2)[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CN)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1ccc(Cl)nc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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On1nnc2ccccc21
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(CNC(=O)c2ccc(Cl)nc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
